Cas no 1803530-13-3 (2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine
• CAS No: 1803530-13-3
• MF: C₇H₇F₄N₃O
• MW: 225.14359498024
• CID: 4930933
• Update Time: 2025-06-07

2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F4N3O/c8-5-3(2-12)1-4(14-6(5)13)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
• InChI Key： DDQIDRMKNFVSSZ-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=C(C=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1803530-13-3)

2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1803530-13-3) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a fluorine substituent, and a trifluoromethoxy moiety, making it a valuable intermediate for designing novel bioactive molecules. Its molecular structure aligns with the growing demand for fluorine-containing compounds, which are widely explored for their enhanced metabolic stability and bioavailability.

The synthesis and applications of 2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine have garnered attention due to its relevance in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for developing small-molecule inhibitors and pesticides. The compound's fluorine atoms contribute to its lipophilicity, a critical factor in optimizing drug-receptor interactions. Recent studies highlight its utility in medicinal chemistry, especially for targeting enzymes and receptors involved in inflammatory and infectious diseases.

In the context of sustainable chemistry, 2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine exemplifies the shift toward eco-friendly fluorination techniques. With increasing regulatory scrutiny on hazardous reagents, synthetic routes for such compounds now emphasize catalytic methods and green solvents. This aligns with the broader industry trend of reducing environmental impact while maintaining high yield and purity. Analysts predict that demand for fluorinated pyridines will rise, driven by their versatility in bioconjugation and material science applications.

From a commercial perspective, CAS No. 1803530-13-3 is available through specialized chemical suppliers catering to R&D laboratories and industrial-scale production. Pricing and availability often depend on custom synthesis requirements, with options for milligram to kilogram quantities. Quality control protocols typically include HPLC, NMR, and mass spectrometry to ensure compliance with pharmaceutical-grade standards. The compound's stability under ambient storage conditions further enhances its practicality for long-term research projects.

Emerging trends in AI-driven drug design have also spotlighted 2-Amino-4-(aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine. Computational models frequently incorporate its structural motifs to predict bioactivity and ADME properties. This synergy between wet-lab experimentation and in silico screening accelerates the identification of promising candidates for preclinical development. Additionally, the compound's patent landscape reflects its potential, with several filings related to kinase inhibitors and antimicrobial agents.

For researchers seeking detailed spectral data or synthetic protocols, peer-reviewed journals and chemical databases offer extensive resources. Collaborative platforms like PubChem and Reaxys provide curated information on CAS No. 1803530-13-3, including cross-referenced literature and safety profiles. As the scientific community continues to explore fluorine's role in molecular design, this compound remains a focal point for innovation in life sciences and beyond.